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Compound Name: Glutamate-5-kinase-IN-1

Cat. No.: B12406507

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Glutamate-5-kinase (G5K), a crucial enzyme
in the proline biosynthesis pathway. It covers its various synonyms and alternative names, key
guantitative properties, its metabolic role, and detailed experimental protocols relevant to its
study. This document is intended to serve as a valuable resource for researchers in
biochemistry, molecular biology, and drug development focused on amino acid metabolism and
related enzymatic targets.

Alternative Names and Synonyms

Glutamate-5-kinase is known by several different names in scientific literature and databases.
Understanding these synonyms is critical for conducting thorough literature searches and for
clear communication within the scientific community. The enzyme is systematically classified
under the EC number 2.7.2.11.[1]
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Category

Name/Synonym

Common Usage/Context

Recommended Name

Glutamate 5-kinase

UniProt and general scientific

literature.[2]

Systematic Name

ATP:L-glutamate 5-

phosphotransferase

Formal enzyme nomenclature,
describing the catalyzed

reaction.[1]

Alternative Names

Gamma-glutamyl kinase (GK)

Widely used synonym.[1][2]

Glutamate kinase

A less specific but common

name.[1]

ATP-L-glutamate 5-

phosphotransferase

Emphasizes the substrates.[1]

ATP:gamma-L-glutamate

phosphotransferase

Another variation of the

systematic name.[1]

Gene Name (Prokaryotes)

proB

The gene encoding G5K in
Escherichia coli and other

bacteria.[2]

Gene Name (Eukaryotes)

ALDH18A1 (P5CS)

In humans and other
eukaryotes, G5K activity is a
domain of the bifunctional
enzyme Delta-1-pyrroline-5-

carboxylate synthetase.

Quantitative Data Summary

This section summarizes key quantitative parameters of Glutamate-5-kinase, primarily from

studies on the recombinant enzyme from Escherichia coli.
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Parameter Value Organism/Conditions
EC Number 2.7.211 N/A

Molecular Weight (Monomer) ~40 kDa E. coli[2]

Molecular Weight (Native) ~160 kDa (Tetramer) E. coli

Amino Acid Residues 367 E. coli (strain K12)[2]
Km for ATP 0.4 mM E. coli[2]

E. coli (Exhibits sigmoidal
S0.5 for L-Glutamate 33 mM

kinetics)[2]
Optimal pH 6.5-7.0 E. coli
Quaternary Structure Tetramer (dimer of dimers) E. coli

Biological Role and Metabolic Pathway

Glutamate-5-kinase catalyzes the first and rate-limiting step in the biosynthesis of proline from
glutamate.[3] The reaction involves the ATP-dependent phosphorylation of the y-carboxyl group
of L-glutamate to form L-glutamate 5-phosphate.[1] This product is highly unstable and is
subsequently reduced by glutamate-5-semialdehyde dehydrogenase (the proA gene product in
E. coli) to glutamate-5-semialdehyde, which then spontaneously cyclizes to A-pyrroline-5-
carboxylate.

The activity of Glutamate-5-kinase is a critical regulatory point in this pathway. It is subject to
feedback inhibition by the end-product, proline, which helps to control the intracellular
concentration of this amino acid.

Below is a diagram illustrating the proline biosynthesis pathway, highlighting the role of
Glutamate-5-kinase.
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Gene Identification and Cloning
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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